Cas no 1251670-19-5 (3-(prop-2-yn-1-yloxy)methyl-N-3-(trifluoromethyl)phenylpiperidine-1-carboxamide)

• Product Name: 3-(prop-2-yn-1-yloxy)methyl-N-3-(trifluoromethyl)phenylpiperidine-1-carboxamide
• CAS No: 1251670-19-5
• MF: C₁₇H₁₉F₃N₂O₂
• MW: 340.340174913406
• CID: 6022417
• PubChem ID: 49669970
• Update Time: 2025-06-08

3-(prop-2-yn-1-yloxy)methyl-N-3-(trifluoromethyl)phenylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(prop-2-yn-1-yloxy)methyl-N-3-(trifluoromethyl)phenylpiperidine-1-carboxamide
• VU0529903-1
• 3-((prop-2-yn-1-yloxy)methyl)-N-(3-(trifluoromethyl)phenyl)piperidine-1-carboxamide
• F6033-0837
• 3-[(prop-2-yn-1-yloxy)methyl]-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide
• 3-(prop-2-ynoxymethyl)-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide
• 1251670-19-5
• AKOS024529599

• Inchi： 1S/C17H19F3N2O2/c1-2-9-24-12-13-5-4-8-22(11-13)16(23)21-15-7-3-6-14(10-15)17(18,19)20/h1,3,6-7,10,13H,4-5,8-9,11-12H2,(H,21,23)
• InChI Key： RWABRRSIHDNDBE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(N1CCCC(COCC#C)C1)=O)(F)F

Computed Properties

• Exact Mass: 340.13986234g/mol
• Monoisotopic Mass: 340.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(prop-2-yn-1-yloxy)methyl-N-3-(trifluoromethyl)phenylpiperidine-1-carboxamide

Comprehensive Overview of 3-(prop-2-yn-1-yloxy)methyl-N-3-(trifluoromethyl)phenylpiperidine-1-carboxamide (CAS No. 1251670-19-5)

The compound 3-(prop-2-yn-1-yloxy)methyl-N-3-(trifluoromethyl)phenylpiperidine-1-carboxamide (CAS No. 1251670-19-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a piperidine core, a trifluoromethylphenyl group, and a prop-2-yn-1-yloxy moiety, make it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for trifluoromethyl-containing compounds like 1251670-19-5 has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially for central nervous system (CNS) disorders and inflammatory diseases. The propargyl ether functionality in this compound also opens avenues for click chemistry applications, a hot topic in modern synthetic chemistry. This aligns with the growing trend of green chemistry and sustainable synthesis methods, which prioritize efficiency and minimal environmental impact.

The piperidine-1-carboxamide segment of 3-(prop-2-yn-1-yloxy)methyl-N-3-(trifluoromethyl)phenylpiperidine-1-carboxamide is another focal point for researchers. Piperidine derivatives are widely explored for their pharmacophore potential, particularly in designing kinase inhibitors and GPCR modulators. With the rise of precision medicine, compounds like 1251670-19-5 are being studied for their selectivity and efficacy in targeted therapies. This is especially relevant given the increasing prevalence of personalized treatment strategies in oncology and neurology.

From a synthetic perspective, the CAS No. 1251670-19-5 compound exemplifies the integration of multicomponent reactions and catalysis in modern organic chemistry. Its synthesis often involves palladium-catalyzed coupling or microwave-assisted reactions, both of which are trending topics in academic and industrial research. These methods not only improve yield but also reduce waste, addressing the global push for sustainable chemical processes. As such, this compound serves as a case study for advancing green synthetic methodologies.

Beyond pharmaceuticals, 3-(prop-2-yn-1-yloxy)methyl-N-3-(trifluoromethyl)phenylpiperidine-1-carboxamide has potential applications in agrochemicals and material science. The trifluoromethyl group is known to enhance the bioactivity of pesticides and herbicides, making this compound a candidate for developing eco-friendly crop protection agents. Additionally, its propargyl moiety could be leveraged in polymer chemistry to create high-performance materials with tailored properties.

In conclusion, 1251670-19-5 represents a multifaceted compound with broad applicability across scientific disciplines. Its structural complexity and functional diversity align with current research trends, including drug discovery, sustainable chemistry, and material innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.